Cas no 477547-45-8 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(diethylsulfamoyl)benzamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(diethylsulfamoyl)benzamide
• CAS No: 477547-45-8
• MF: C₂₁H₂₁N₃O₅S₂
• MW: 459.538542509079
• CID: 6483246
• Update Time: 2025-10-28

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(diethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(diethylsulfamoyl)benzamide
• N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(N,N-diethylsulfamoyl)benzamide
• Benzamide, N-[4-(1,3-benzodioxol-5-yl)-2-thiazolyl]-4-[(diethylamino)sulfonyl]-

• Inchi： 1S/C21H21N3O5S2/c1-3-24(4-2)31(26,27)16-8-5-14(6-9-16)20(25)23-21-22-17(12-30-21)15-7-10-18-19(11-15)29-13-28-18/h5-12H,3-4,13H2,1-2H3,(H,22,23,25)
• InChI Key： NHZAGKUMRAYSSW-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3OCOC3=C2)=CS1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Additional information on N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(diethylsulfamoyl)benzamide

Advanced Insights into N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(diethylsulfamoyl)benzamide (CAS No. 477547-45-8)

The compound N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound, identified by the CAS registry number 477547-45-8, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating key cellular pathways, making it a valuable candidate for drug development.

One of the most intriguing aspects of this compound is its benzodioxole moiety, which contributes to its stability and bioavailability. The thiazole ring system further enhances its pharmacokinetic properties, allowing for efficient absorption and distribution within the body. Researchers have also focused on the diethylsulfamoyl group attached to the benzamide backbone, which plays a critical role in enhancing the molecule's solubility and reducing potential toxicity.

Recent advancements in computational chemistry have enabled detailed molecular docking studies of this compound. These studies reveal that the N-benzamide group interacts strongly with specific residues in target proteins, suggesting a high affinity for certain therapeutic targets. Moreover, the presence of electron-withdrawing groups on the aromatic rings has been shown to influence the compound's electronic properties, further enhancing its binding capabilities.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the final product. Quality control measures, including high-performance liquid chromatography (HPLC) and mass spectrometry, ensure that the compound meets stringent pharmaceutical standards.

From a pharmacological perspective, this compound has demonstrated potent inhibitory activity against several enzymes implicated in inflammatory diseases. Preclinical studies conducted in animal models have shown promising results, with significant reductions in inflammatory markers without adverse side effects. These findings underscore its potential as a novel therapeutic agent for conditions such as arthritis and neuroinflammation.

Another area of active research revolves around the compound's ability to modulate ion channels. Recent electrophysiological studies have revealed that it exhibits selective inhibition of voltage-gated sodium channels, which could be beneficial in treating neuropathic pain. This dual functionality—combining anti-inflammatory and analgesic properties—positions it as a versatile candidate for future drug pipelines.

The integration of green chemistry principles into its synthesis has also been a focal point for researchers. By utilizing renewable feedstocks and minimizing waste generation, the production process aligns with sustainable practices. This approach not only reduces environmental impact but also lowers production costs, making it more accessible for large-scale manufacturing.

In conclusion, N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with favorable pharmacokinetic profiles and diverse biological activities, positions it as a compelling candidate for addressing unmet medical needs. As research continues to unfold, this compound holds immense promise for revolutionizing treatment strategies across various therapeutic areas.